Cas no 61921-96-8 (1H-Indole-1-acetic acid, 2,3-dimethyl-)

• Product Name: 1H-Indole-1-acetic acid, 2,3-dimethyl-
• CAS No: 61921-96-8
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 463040
• PubChem ID: 21386793
• Update Time: 2025-04-19

1H-Indole-1-acetic acid, 2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-acetic acid, 2,3-dimethyl-
• 2-(2,3-dimethylindol-1-yl)acetic acid
• 2-(2,3-dimethyl-1H-indol-1-yl)acetic acid
• (2,3-Dimethyl-1H-indol-1-yl)acetic acid
• A1-32833
• SCHEMBL11601199
• F1913-0259
• AKOS024437152
• 61921-96-8
• DTXSID50612758

• Inchi： 1S/C12H13NO2/c1-8-9(2)13(7-12(14)15)11-6-4-3-5-10(8)11/h3-6H,7H2,1-2H3,(H,14,15)
• InChI Key： SXVBKGDTIZBEFS-UHFFFAOYSA-N
• SMILES： OC(CN1C(C)=C(C)C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 203.09469
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 42.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives